1-(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)-2-(naphthalen-1-yl)ethanone

• IUPAC Name: 1-[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C22H21NO4S/c1-27-18-9-11-19(12-10-18)28(25,26)20-14-23(15-20)22(24)13-17-7-4-6-16-5-2-3-8-21(16)17/h2-12,20H,13-15H2,1H3
• InChI Key: LOTGYTBQDBDWDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CN(C2)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21NO4S
• Molecular Weight: 395.5 g/mol

Description

1-(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)-2-(naphthalen-1-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific enzyme, making it a valuable tool for studying the biochemical and physiological effects of this enzyme.

Scientific Research Applications

Synthesis and Biological Applications

The compound of interest, due to its structural complexity, is not directly mentioned in the research studies available. However, the research on similar compounds with structural motifs such as naphthoquinone derivatives, azetidinones, and methoxyphenyl components offers insights into potential applications in scientific research, particularly in the synthesis of biologically active compounds and the exploration of their anticancer, antioxidant, and photochemical properties.

• Anticancer Activity of Naphthoquinone Derivatives : A study by Ravichandiran et al. (2019) explores the synthesis and anticancer evaluation of 1,4‐Naphthoquinone derivatives, highlighting their potent cytotoxic activity against human cancer cell lines. The findings suggest that compounds with naphthoquinone scaffolds, similar to the structural components of the compound , could serve as potent agents in cancer treatment Ravichandiran et al., 2019.

• Antiestrogenic Activity and Synthesis Techniques : Research from 1979 by Jones et al. demonstrates the synthesis and antiestrogenic activity of related compounds, providing a foundation for the synthesis techniques and potential therapeutic applications of complex molecules including azetidin-1-yl and methoxyphenyl groups Jones et al., 1979.

• Development of Azetidinones and Their Derivatives : A study by Jagannadham et al. (2019) on the synthesis of substituted azetidinones derived from dimer of Apremilast emphasizes the biological and pharmacological potencies of the azetidinone scaffold, suggesting potential applications in drug development and medicinal chemistry Jagannadham et al., 2019.

• Optical and Thermal Properties : A study by Shruthi et al. (2019) on the synthesis, optical, and thermal properties of a novel heterocyclic compound with methoxyphenyl and naphthalen-1-yl groups underscores the importance of these structural units in determining the material properties of synthesized compounds. This research highlights potential applications in material science and engineering Shruthi et al., 2019.